Cas no 2209079-23-0 (rac-benzyl N-(1R,4R,5S)-2-azabicyclo2.1.1hexan-5-ylcarbamate hydrochloride)

Technical Introduction: rac-Benzyl N-(1R,4R,5S)-2-azabicyclo[2.1.1]hexan-5-ylcarbamate hydrochloride is a chiral bicyclic amine derivative with a rigid azabicyclo[2.1.1]hexane scaffold. Its stereochemically defined structure (1R,4R,5S) makes it a valuable intermediate in asymmetric synthesis and pharmaceutical research, particularly for the development of bioactive molecules targeting central nervous system (CNS) disorders or enzyme inhibition. The hydrochloride salt enhances solubility and stability, facilitating handling and purification. The benzyl carbamate protecting group allows for selective deprotection, enabling further functionalization. This compound’s unique bicyclic framework offers conformational restraint, which can improve binding affinity and metabolic stability in drug design applications. Suitable for use in medicinal chemistry and as a building block for complex heterocycles.
rac-benzyl N-(1R,4R,5S)-2-azabicyclo2.1.1hexan-5-ylcarbamate hydrochloride structure
2209079-23-0 structure
Product Name:rac-benzyl N-(1R,4R,5S)-2-azabicyclo2.1.1hexan-5-ylcarbamate hydrochloride
CAS No:2209079-23-0
MF:C13H17ClN2O2
MW:268.739282369614
CID:6023336
PubChem ID:137951988
Update Time:2025-05-30

rac-benzyl N-(1R,4R,5S)-2-azabicyclo2.1.1hexan-5-ylcarbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • rac-benzyl N-(1R,4R,5S)-2-azabicyclo2.1.1hexan-5-ylcarbamate hydrochloride
    • rac-benzyl N-[(1R,4R,5S)-2-azabicyclo[2.1.1]hexan-5-yl]carbamate hydrochloride
    • Rac-benzylN-[(1R,4R,5S)-2-azabicyclo[2.1.1]hexan-5-yl]carbamatehydrochloride
    • EN300-1700097
    • 2209079-23-0
    • Inchi: 1S/C13H16N2O2.ClH/c16-13(15-12-10-6-11(12)14-7-10)17-8-9-4-2-1-3-5-9;/h1-5,10-12,14H,6-8H2,(H,15,16);1H/t10-,11-,12+;/m0./s1
    • InChI Key: HAWOMYSRFYRBHL-AHBISNNASA-N
    • SMILES: N([C@H]1[C@H]2NC[C@@H]1C2)C(=O)OCC1C=CC=CC=1.Cl

Computed Properties

  • Exact Mass: 268.0978555g/mol
  • Monoisotopic Mass: 268.0978555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 289
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4Ų

rac-benzyl N-(1R,4R,5S)-2-azabicyclo2.1.1hexan-5-ylcarbamate hydrochloride Pricemore >>

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Additional information on rac-benzyl N-(1R,4R,5S)-2-azabicyclo2.1.1hexan-5-ylcarbamate hydrochloride

Professional Introduction of rac-benzyl N-(1R,4R,5S)-2-azabicyclo[2.1.1]hexan-5-ylcarbamate hydrochloride (CAS No: 2209079-23-0)

The compound rac-benzyl N-(1R,4R,5S)-2-azabicyclo[2.1.1]hexan-5-ylcarbamate hydrochloride, with CAS registry number 2209079-23-0, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure and its potential applications in drug development and therapeutic interventions.

The name of the compound is derived from its structural components: the benzyl group, the carbamate functional group, and the bicyclic framework of the amino acid derivative. The stereochemistry of the molecule is defined by the configuration at positions 1R, 4R, and 5S of the bicyclic system, which plays a crucial role in determining its pharmacological properties.

Recent studies have highlighted the importance of this compound in understanding the relationship between molecular structure and biological activity. Researchers have focused on its potential as a building block for peptide synthesis and as a component in drug delivery systems. The hydrochloride salt form of this compound ensures stability and solubility, making it suitable for various experimental and industrial applications.

The synthesis of rac-benzyl N-(1R,4R,5S)-2-azabicyclo[2.1.1]hexan-5-ylcarbamate hydrochloride involves a multi-step process that includes cyclization reactions and stereochemical control to achieve the desired configuration. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the purity and structure of the compound.

In terms of biological activity, this compound has shown promise in preclinical studies as a modulator of enzyme activity and as a substrate for protease assays. Its unique bicyclic structure provides a rigid framework that can be exploited for enhancing bioavailability and reducing off-target effects in drug design.

The application of computational chemistry tools has further elucidated the molecular interactions of this compound with target proteins. Molecular docking studies have revealed potential binding modes that could be leveraged for designing more potent and selective drugs targeting specific biological pathways.

In conclusion, rac-benzyl N-(1R,4R,5S)-2-azabicyclo[2.1.1]hexan-5-ylcarbamate hydrochloride (CAS No: 2209079-23-0) represents a valuable addition to the arsenal of chemical tools available for advancing drug discovery and development. Its structural features, combined with its versatile functional groups, make it an intriguing subject for further research across multiple disciplines.

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